Cas no 130930-29-9 (1,2-Propanediol, 3-nitro-)

• Product Name: 1,2-Propanediol, 3-nitro-
• CAS No: 130930-29-9
• MF: C₃H₇NO₄
• MW: 121.091981172562
• CID: 2770058
• PubChem ID: 12142993
• Update Time: 2025-04-21

1,2-Propanediol, 3-nitro- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17460080
• 130930-29-9
• 1,2-Propanediol, 3-nitro-
• DTXSID00478467

• Inchi： 1S/C3H7NO4/c5-2-3(6)1-4(7)8/h3,5-6H,1-2H2
• InChI Key： KNAFKGCUHDGMGE-UHFFFAOYSA-N
• SMILES： OC(CO)C[N+](=O)[O-]

Computed Properties

• Exact Mass: 121.03750770Da
• Monoisotopic Mass: 121.03750770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 77.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 86.3Ų